Cas no 668276-31-1 (4-(Bromomethyl)-1,5-naphthyridine)

4-(Bromomethyl)-1,5-naphthyridine structure
668276-31-1 structure
Product Name:4-(Bromomethyl)-1,5-naphthyridine
CAS No:668276-31-1
MF:C9H7BrN2
MW:223.069280862808
CID:1028835
PubChem ID:57514649
Update Time:2025-04-20

4-(Bromomethyl)-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-1,5-naphthyridine
    • DTXSID60726976
    • 668276-31-1
    • SCHEMBL638191
    • DB-315855
    • Inchi: 1S/C9H7BrN2/c10-6-7-3-5-11-8-2-1-4-12-9(7)8/h1-5H,6H2
    • InChI Key: GSYYCYLYOAELCQ-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=NC2=CC=CN=C12

Computed Properties

  • Exact Mass: 221.97931
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

4-(Bromomethyl)-1,5-naphthyridine Pricemore >>

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